![molecular formula C11H11BrFNO3S B1403381 1-((4-Bromo-2-fluorophenyl)sulfonyl)piperidin-4-one CAS No. 1224592-09-9](/img/structure/B1403381.png)
1-((4-Bromo-2-fluorophenyl)sulfonyl)piperidin-4-one
Overview
Description
Scientific Research Applications
Synthesis of Biologically Active Compounds
1-((4-Bromo-2-fluorophenyl)sulfonyl)piperidin-4-one serves as a critical intermediate in synthesizing a wide range of biologically active compounds. For example, it has been utilized in the synthesis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, which were further evaluated for their biological activities, including enzyme inhibition properties. These compounds showed potential interactions with specific amino acid residues, highlighting their significance in medicinal chemistry and drug development (Khalid et al., 2016).
Antimicrobial Applications
Compounds synthesized using this compound have been explored for their antimicrobial properties. For instance, derivatives such as 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine showed significant potency against bacterial and fungal pathogens affecting agricultural crops, particularly tomatoes. These findings suggest the compound's utility in developing new antimicrobial agents to combat plant diseases (Vinaya et al., 2009).
Anticancer Research
The compound has been part of the synthesis route for piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, which were evaluated as potential anticancer agents. These compounds demonstrated significant inhibitory activities against cancer cell lines, underscoring the importance of this compound in the synthesis of novel anticancer drugs (Rehman et al., 2018).
Role in Enantioselective Synthesis
The compound has been implicated in enantioselective synthesis processes, providing a pathway to obtain highly substituted piperidine derivatives with significant stereochemical control. This aspect is crucial for synthesizing chiral molecules that play a vital role in pharmaceuticals (Reynoso‐Paz et al., 2001).
Solid-phase Synthesis Applications
In solid-phase synthesis, this compound derivatives have been employed as precursors for substituted divinyl ketones, facilitating the construction of diverse piperidin-4-one derivatives. This method showcases the compound's versatility in facilitating efficient and novel synthetic routes on solid support (Barco et al., 1998).
Properties
IUPAC Name |
1-(4-bromo-2-fluorophenyl)sulfonylpiperidin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrFNO3S/c12-8-1-2-11(10(13)7-8)18(16,17)14-5-3-9(15)4-6-14/h1-2,7H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAIVJVPBCWEWHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)S(=O)(=O)C2=C(C=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrFNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.